Cas no 2138257-64-2 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid
• CAS No: 2138257-64-2
• MF: C₂₅H₂₀F₃NO₄
• MW: 455.425817489624
• CID: 6135358
• PubChem ID: 165471628
• Update Time: 2025-06-15

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid
• EN300-650451
• 2138257-64-2

• Inchi： 1S/C25H20F3NO4/c26-21-10-14(11-22(27)23(21)28)9-15(24(30)31)12-29-25(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,10-11,15,20H,9,12-13H2,(H,29,32)(H,30,31)
• InChI Key： VDOXYSHQYUZAFO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)F

Computed Properties

• Exact Mass: 455.13444261g/mol
• Monoisotopic Mass: 455.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic Acid (CAS No. 2138257-64-2)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2138257-64-2, features a complex molecular structure that combines multiple functional groups, making it a promising candidate for various therapeutic applications. The presence of a fluoren-9-yl moiety and a trifluorophenyl group in its molecular framework suggests potential benefits in terms of metabolic stability, binding affinity, and overall pharmacological activity.

The chemical structure of this compound includes an amino group linked to a carbonyl moiety, which is further substituted with a fluoren-9-ylmethoxy group. This arrangement not only contributes to the compound's solubility and bioavailability but also enhances its potential interactions with biological targets. The 3,4,5-trifluorophenylmethyl substituent adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties and therapeutic efficacy.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their ability to modulate drug-receptor interactions. The trifluorophenyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in drug design. The incorporation of this group into the molecular structure of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid suggests that it may exhibit improved pharmacological properties compared to non-fluorinated analogs.

The fluoren-9-yl moiety is another key feature of this compound that warrants further investigation. Fluorene derivatives are known for their stability and rigidity, which can contribute to the compound's ability to interact effectively with biological targets. Additionally, the presence of multiple fluorine atoms can influence the electronic properties of the molecule, potentially affecting its binding affinity and selectivity.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as fluorenylmethanol and trifluoromethyl-substituted benzyl halides. These intermediates are then coupled using established peptide coupling techniques or other organic synthesis methodologies.

The introduction of the amino group and subsequent carbonylation steps are critical steps in the synthesis process. These steps must be performed under anhydrous conditions to prevent unwanted side reactions that could compromise the integrity of the final product. Additionally, the use of high-purity reagents and solvents is essential to ensure optimal yields and minimize impurities that could affect the compound's pharmacological properties.

Evaluation of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid has been conducted using both in vitro and in vivo methodologies. In vitro studies have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to human health. These studies have revealed promising results regarding its ability to modulate target activity and potentially treat a range of diseases.

In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic properties and reduced toxicity compared to existing therapeutic agents. The compound's ability to cross biological barriers effectively suggests that it may be suitable for systemic administration. Additionally, preliminary toxicology studies have indicated that it exhibits low systemic toxicity at therapeutic doses.

The potential applications of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid are diverse and span multiple therapeutic areas. Its structural features make it a versatile scaffold for further derivatization and optimization for specific indications such as oncology, neurology, and immunology. The compound's ability to interact with biological targets in unique ways may lead to novel therapeutic strategies for diseases that are currently difficult to treat.

Ongoing research is focused on refining synthetic methodologies to improve yield and scalability while maintaining high purity standards. Additionally, efforts are underway to explore novel derivatives of this compound that may exhibit enhanced pharmacological activity or reduced side effects. Collaborative efforts between academic researchers and industry partners are essential for translating these findings into clinical applications.

The development of new pharmaceutical compounds is a complex process that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and medicine. 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid represents an exciting example of how innovative molecular design can lead to breakthroughs in therapeutic intervention. As research continues to uncover new applications for this compound and its derivatives，its potential impact on human health will undoubtedly be significant.